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Compound of Interest

Compound Name: Bromo ferrocene

Cat. No.: B13772834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bromoferrocene, a derivative of ferrocene, is a versatile organometallic compound with

significant applications in chemical synthesis, materials science, and as an intermediate in the

development of novel pharmaceutical candidates.[1] Its unique structure, featuring an iron atom

sandwiched between two cyclopentadienyl rings with a reactive bromine substituent, makes it a

valuable building block for introducing the ferrocenyl moiety into complex molecules.[1] This

guide provides an in-depth overview of the safety protocols and handling procedures

necessary for the responsible use of bromoferrocene in a laboratory setting.

Physicochemical and Safety Data
A thorough understanding of the physical and chemical properties of bromoferrocene is

fundamental to its safe handling. The following tables summarize key quantitative data for easy

reference.

Table 1: Physical and Chemical Properties of Bromoferrocene
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Property Value Source(s)

CAS Number 1273-73-0 [2][3][4][5]

Molecular Formula C₁₀H₉BrFe [3][4][5]

Molecular Weight 264.93 g/mol [3][4][5][6]

Appearance
Brown viscous liquid to brown

solid
[4]

Melting Point 26-32 °C

Boiling Point Not available

Solubility Low water solubility [7]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Classification Source(s)

Flammability Flammable solid, Category 1 [8]

Acute Toxicity (Oral)
Harmful if swallowed, Category

4
[8]

Acute Toxicity (Inhalation) Harmful if inhaled, Category 4 [8]

Skin Corrosion/Irritation
Causes skin irritation,

Category 2
[3][4]

Serious Eye Damage/Irritation
Causes serious eye irritation,

Category 2
[3][4]

Respiratory Irritation May cause respiratory irritation [3][4]

Reproductive Toxicity
May damage fertility or the

unborn child, Category 1B
[8]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

(Liver) through prolonged or

repeated exposure if inhaled,

Category 2

[8]

Aquatic Hazard (Acute)
Toxic to aquatic life, Category

2
[8]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long lasting effects, Category 1
[8]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial to minimize risks associated with

bromoferrocene.

Personal Protective Equipment (PPE)
Before handling bromoferrocene, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Body Protection: A lab coat or protective clothing.

Respiratory Protection: If working with the solid form where dust may be generated, or in a

poorly ventilated area, use a NIOSH-approved respirator.

Engineering Controls
Ventilation: Always handle bromoferrocene in a well-ventilated area, preferably within a

chemical fume hood.[8]

Grounding: For operations involving larger quantities, ground and bond containers and

receiving equipment to prevent static discharge.[8]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[8]

General Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[8]

Avoid contact with skin and eyes.[4] In case of contact, rinse immediately with plenty of water

and seek medical advice.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[8]

Storage
Store in a tightly closed container.

Store locked up.[4]
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Keep in a cool, well-ventilated place away from heat and sources of ignition.

The substance is classified under Storage Class Code 11: Combustible Solids.

Spill and Emergency Procedures
Spill: In the event of a spill, evacuate the area. Avoid inhalation of dust.[8] Wear appropriate

PPE. Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[7] Cover drains to prevent entry into the sewer

system.[8]

Fire: Use dry chemical, carbon dioxide, or foam extinguishers. Do not use a direct water jet.

In the event of a fire, hazardous combustion gases or vapors such as carbon oxides and iron

oxides may be produced.[8] Firefighters should wear self-contained breathing apparatus.[8]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7][8]

If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing.[4]

If on Skin: Wash with plenty of soap and water. Take off immediately all contaminated

clothing and wash it before reuse.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

Disposal
Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4]

Avoid release to the environment.[8]

Logical Workflow for Handling Bromoferrocene
The following diagram outlines the key stages in the safe handling of bromoferrocene from

acquisition to disposal.
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Preparation Phase

Handling Phase

Post-Handling Phase Emergency Procedures

Acquisition of Bromoferrocene

Review Safety Data Sheet (SDS)
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Assemble Personal Protective Equipment (PPE)

Prepare Engineering Controls (Fume Hood, etc.)

Weighing and Transfer of Bromoferrocene

Fire Response

Chemical Reaction or Application
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Caption: Workflow for the safe handling of bromoferrocene.
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Reactivity Profile
Bromoferrocene is a versatile starting material in organic and organometallic synthesis.[9] Key

reactions include:

Lithiation: Bromoferrocene can be lithiated and subsequently trapped with various

electrophiles.[9]

Copper-Mediated Reactions: It undergoes copper-mediated halogen substitution.[9]

Coupling Reactions: Bromoferrocene is used in coupling reactions to form diferrocenyl

derivatives and in palladium-catalyzed coupling reactions.[9]

It is important to consult the relevant literature for specific reaction conditions and potential

incompatibilities.

Conclusion
Bromoferrocene is a valuable chemical for research and development. However, its safe use is

contingent upon a comprehensive understanding of its hazards and the strict implementation of

appropriate safety protocols. This guide provides a foundation for researchers, scientists, and

drug development professionals to handle bromoferrocene responsibly, ensuring a safe

laboratory environment. Always refer to the most current Safety Data Sheet provided by the

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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